Cas no 633357-22-9 (L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid)

• Product Name: L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid
• CAS No: 633357-22-9
• MF: C₁₄H₂₄N₄O₈
• MW: 376.362363815308
• CID: 2850965
• PubChem ID: 71372882
• Update Time: 2025-04-21

L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid Chemical and Physical Properties

Names and Identifiers

• L-Alanyl-L-threonyl-L-alanyl-L-aspartic acid
• DTXSID30795730
• 633357-22-9

• Inchi： 1S/C14H24N4O8/c1-5(15)11(22)18-10(7(3)19)13(24)16-6(2)12(23)17-8(14(25)26)4-9(20)21/h5-8,10,19H,4,15H2,1-3H3,(H,16,24)(H,17,23)(H,18,22)(H,20,21)(H,25,26)/t5-,6-,7+,8-,10-/m0/s1
• InChI Key： KRXOJRJVYWSSJJ-CRKKBNSPSA-N
• SMILES： O[C@H](C)[C@@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CC(=O)O)=O)=O)NC([C@H](C)N)=O

Computed Properties

• Exact Mass: 376.15941374Da
• Monoisotopic Mass: 376.15941374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 208Ų